5-chloro-1-(4-chlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: [(Z)-[5-chloro-1-[(4-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] pentanoate
• InChI: InChI=1S/C20H18Cl2N2O3/c1-2-3-4-18(25)27-23-19-16-11-15(22)9-10-17(16)24(20(19)26)12-13-5-7-14(21)8-6-13/h5-11H,2-4,12H2,1H3/b23-19-
• InChI Key: BPBDKPHREGMLNG-NMWGTECJSA-N
• Canonical SMILES: CCCCC(=O)ON=C1C2=C(C=CC(=C2)Cl)N(C1=O)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CCCCC(=O)O/N=C\1/C2=C(C=CC(=C2)Cl)N(C1=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H18Cl2N2O3
• Molecular Weight: 405.3 g/mol

Description

5-Chloro-1-(4-chlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one (hereafter referred to as 5-CBI-PIO) is a novel synthetic small molecule that has recently been identified as a potential therapeutic agent for various diseases. 5-CBI-PIO has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for further research and development.

Scientific Research Applications

• Antibacterial and Antifungal Agents : The study by Khalid, Sumrra, and Chohan (2020) explores a series of 5-chloroindoline-2,3-dione (isatin) derived ligands, closely related to the compound , for their potential as antibacterial and antifungal agents. These ligands, including variants of 5-chloro-1,3-dihydro-2H-indol-2-one, showed increased biological activity when chelated with metals, indicating their potential in treating bacterial and fungal infections (Khalid, Sumrra, & Chohan, 2020).

• Antitumor Activity : Nguyen et al. (1990) discussed derivatives of 5H-pyrido[4,3-b]benzo[g]indol-1-ones, which share structural similarities with the given compound, showing promising antineoplastic properties. Their study emphasizes the potential use of these compounds in cancer treatment (Nguyen et al., 1990).

• Antitubercular and Antimalarial Agents : Akhaja and Raval (2012) synthesized a series of 5-substituted-3-[{5-(6-methyl-2-oxo/thioxo-4-phenyl-1,2,3,4-tetrahydropyrimidin-5-yl)-1,3,4-oxadiazol-2-yl}-imino]-1,3-dihydro-2H-indol-2-ones. They evaluated these compounds for their antitubercular and antimalarial activities, indicating their potential application in treating these diseases (Akhaja & Raval, 2012).

• Synthesis of Heterocycles : Alyari et al. (2014) utilized a compound structurally similar to the queried compound, 4-chloro-1,3-dihydro-3,3,7-trimethyl-2H-indol-2-one, for synthesizing various heterocyclic products. This highlights its role in the synthesis of complex organic compounds, potentially useful in various chemical applications (Alyari et al., 2014).

• Allosteric Modulation of Cannabinoid Receptor 1 : Khurana et al. (2014) investigated the structural requirements of indole-2-carboxamides, similar to the compound , for allosteric modulation of the cannabinoid type 1 receptor (CB1). This research has implications for developing new pharmacological agents targeting the CB1 receptor (Khurana et al., 2014).